Cas no 54708-14-4 (2-(2,6-dimethylphenyl)acetonitrile)
54708-14-4 structure
Product Name:2-(2,6-dimethylphenyl)acetonitrile
CAS No:54708-14-4
MF:C10H11N
MW:145.201042413712
MDL:MFCD00060300
CID:366513
PubChem ID:4036941
Update Time:2025-04-19
2-(2,6-dimethylphenyl)acetonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2,6-Dimethylphenylacetonitrile
- 2-(2,6-dimethylphenyl)acetonitrile
- AKOS006344185
- MFCD00060300
- SCHEMBL954804
- EN300-1857115
- 54708-14-4
- CL9427
- ABOLDLVTFQCAHP-UHFFFAOYSA-N
- DTXSID50398681
- FT-0682164
- 2,6-dimethyl-phenyl-acetonitrile
- Benzeneacetonitrile, 2,6-dimethyl-
- AS-46343
- DB-020247
-
- MDL： MFCD00060300
- Inchi： 1S/C10H11N/c1-8-4-3-5-9(2)10(8)6-7-11/h3-5H,6H2,1-2H3
- InChI Key： ABOLDLVTFQCAHP-UHFFFAOYSA-N
- SMILES： N#CCC1C(C)=CC=CC=1C
Computed Properties
- Exact Mass: 145.08900
- Monoisotopic Mass: 145.089149355g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 155
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 23.8Ų
Experimental Properties
- Density: 0.979
- Melting Point: 31-33°C
- Boiling Point: 104°C 1mm
- Flash Point: 122.9 °C
- Refractive Index: 1.524
- PSA: 23.79000
- LogP: 2.36948
2-(2,6-dimethylphenyl)acetonitrile Security Information
- Hazardous Material transportation number：UN 3276
- Hazard Category Code： 20/21/22
- Safety Instruction： S22; S36/37/39
- HazardClass：IRRITANT
- Risk Phrases：R20/21/22
2-(2,6-dimethylphenyl)acetonitrile Customs Data
- HS CODE：2926909090
- Customs Data：
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
2-(2,6-dimethylphenyl)acetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | OR938974-1g |
2,6-Dimethylphenylacetonitrile |
54708-14-4 | 98+% | 1g |
£48.00 | 2025-02-20 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X59845-1g |
2-(2,6-Dimethylphenyl)acetonitrile |
54708-14-4 | ≥98% | 1g |
¥1698.0 | 2023-09-05 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | D857984-1g |
2,6-Dimethylphenylacetonitrile |
54708-14-4 | ≥98% | 1g |
￥378.00 | 2022-01-10 | |
| TRC | D480960-50mg |
2,6-Dimethylphenylacetonitrile |
54708-14-4 | 50mg |
$ 50.00 | 2022-06-05 | ||
| TRC | D480960-100mg |
2,6-Dimethylphenylacetonitrile |
54708-14-4 | 100mg |
$ 65.00 | 2022-06-05 | ||
| TRC | D480960-500mg |
2,6-Dimethylphenylacetonitrile |
54708-14-4 | 500mg |
$ 185.00 | 2022-06-05 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | D857984-5g |
2,6-Dimethylphenylacetonitrile |
54708-14-4 | ≥98% | 5g |
￥1,638.00 | 2022-01-10 | |
| Fluorochem | 135502-1g |
2,6-Dimethylphenylacetonitrile |
54708-14-4 | 95% | 1g |
￡79.00 | 2022-02-28 | |
| Fluorochem | 135502-5g |
2,6-Dimethylphenylacetonitrile |
54708-14-4 | 95% | 5g |
￡313.00 | 2022-02-28 | |
| Fluorochem | 135502-25g |
2,6-Dimethylphenylacetonitrile |
54708-14-4 | 95% | 25g |
￡1205.00 | 2022-02-28 |
2-(2,6-dimethylphenyl)acetonitrile Related Literature
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
54708-14-4 (2-(2,6-dimethylphenyl)acetonitrile) Related Products
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